2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid

• IUPAC Name: 2-[butan-2-yl-(4-fluorobenzoyl)amino]acetic acid
• InChI: InChI=1S/C13H16FNO3/c1-3-9(2)15(8-12(16)17)13(18)10-4-6-11(14)7-5-10/h4-7,9H,3,8H2,1-2H3,(H,16,17)
• InChI Key: OJXPKSHWLJQUCI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N(CC(=O)O)C(=O)C1=CC=C(C=C1)F
• Molecular Formula: C13H16FNO3
• Molecular Weight: 253.27 g/mol

Description

2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid, also known as FLB-157, is a synthetic compound that has been shown to have potential therapeutic applications. This compound is structurally similar to the endogenous amino acid glycine and has been shown to modulate the activity of the glycine receptor.

Mechanism of Action

2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid modulates the activity of the glycine receptor, which is a ligand-gated ion channel that is involved in the regulation of neuronal excitability. 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid enhances the activity of the glycine receptor, which leads to an increase in inhibitory neurotransmission. This results in a reduction in neuronal excitability and a decrease in pain and anxiety-like behavior.
Biochemical and Physiological Effects:
2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid has been shown to have a variety of biochemical and physiological effects. In animal models, 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid has been shown to reduce pain and anxiety-like behavior. Additionally, 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid has been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory conditions. 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid has also been shown to have a neuroprotective effect, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid is its ability to modulate the activity of the glycine receptor, which is involved in the regulation of neuronal excitability. This makes 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid a potentially useful tool for studying the role of the glycine receptor in various physiological and pathological conditions. However, one limitation of 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid is its limited solubility, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid. One area of research is the development of more potent and selective modulators of the glycine receptor. Additionally, further research is needed to determine the optimal dosing and administration of 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid for therapeutic applications. Finally, more research is needed to determine the potential therapeutic applications of 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid in other conditions, such as neurodegenerative diseases and inflammatory conditions.
Conclusion:
In conclusion, 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid is a synthetic compound that has potential therapeutic applications in a variety of conditions, including chronic pain, anxiety, and depression. 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid modulates the activity of the glycine receptor, which leads to an increase in inhibitory neurotransmission and a decrease in neuronal excitability. 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory and neuroprotective effects. While there are limitations to the use of 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid in certain experimental settings, there are several future directions for research on this compound, including the development of more potent and selective modulators of the glycine receptor and the exploration of its potential therapeutic applications in other conditions.

Synthesis Methods

2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid can be synthesized using a variety of methods, including solid-phase peptide synthesis and solution-phase synthesis. The most commonly used method involves the solid-phase peptide synthesis, which involves the sequential addition of amino acids to a resin-bound peptide chain. The final product is then cleaved from the resin and purified using chromatography techniques.

Scientific Research Applications

2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid has been shown to have potential therapeutic applications in a variety of conditions, including chronic pain, anxiety, and depression. In animal models, 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid has been shown to reduce pain and anxiety-like behavior. Additionally, 2-[Butan-2-yl-(4-fluorobenzoyl)amino]acetic acid has been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory conditions.